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Compound of Interest

Compound Name: Prodlure

Cat. No.: B1679160

An In-Depth Technical Guide to Prodlure: (E,Z)-7,9-Dodecadien-1-yl acetate

For researchers, scientists, and professionals in drug development and pest management, this
guide provides a comprehensive overview of Prodlure, the insect sex pheromone chemically
identified as (E,Z)-7,9-dodecadien-1-yl acetate. This semiochemical plays a crucial role in the
mating behavior of several key insect pests, making it a focal point for the development of
effective and environmentally benign pest control strategies.

Chemical Identity and Properties

Prodlure is the common name for the organic compound (E,Z)-7,9-dodecadien-1-yl acetate. It
is a key component of the sex pheromone blend for several moth species, most notably the
European grapevine moth (Lobesia botrana) and is also used in monitoring and mating
disruption programs for the codling moth (Cydia pomonella).[1][2][3] The precise
stereochemistry of the double bonds is critical for its biological activity.

CAS Numbers: 54364-62-4 and 55774-32-8 have been associated with this compound,
potentially reflecting different isomeric compositions or registrations.[4][5][6]

The chemical and physical properties of Prodlure are summarized in the table below for easy
reference and comparison.
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Property Value

Molecular Formula C14H2402

Molecular Weight 224.34 g/mol
Appearance Light-yellow liquid or oil

112-118 °C at 3 Torr; approximately 309.6 °C

Boiling Point i
(Predicted)
Density ~0.896 g/cm?3
Vapor Pressure 0.00118 mmHg at 25°C
N Insoluble in water; Soluble in organic solvents
Solubility ]
like chloroform and methanol
- Sensitive to light and heat. Can isomerize in the
Stability

presence of sunlight.

Data compiled from multiple sources.[4][5][6][7][8]

Biological Function and Signaling Pathway

Prodlure functions as a sex pheromone, a chemical signal released by a female moth to attract
males for mating.[1] The male moth detects the pheromone plume in the air via specialized
receptors on its antennae.[9][10] This detection triggers a nerve impulse, initiating a behavioral
cascade that results in the male flying upwind along the concentration gradient of the
pheromone to locate the female.[9] This process is often referred to as "mate-seeking
behavior."

In pest management, synthetic Prodlure is used in a strategy called "mating disruption."[1][2]
[10][11] High concentrations of the synthetic pheromone are released into the environment
from dispensers, creating a state of sensory overload for the male moths. This makes it difficult
or impossible for them to locate the natural pheromone plumes of calling females, thus
disrupting the mating cycle and reducing the subsequent larval population that damages crops.
[2][10]
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Below is a diagram illustrating the signaling pathway from pheromone release to the behavioral
response in the male moth.

Pheromone Plume detected

Click to download full resolution via product page

Caption: Prodlure signaling from female emission to male behavioral response.

Synthesis of Prodlure

The synthesis of (E,Z)-7,9-dodecadien-1-yl acetate with high stereoselectivity is a key
challenge. Various synthetic routes have been developed, often involving Wittig reactions or
acetylenic coupling to construct the conjugated diene system with the correct (E,Z) geometry.

One patented method highlights a two-step synthesis with high yield and selectivity, starting
from 2-hexenal.[12][13] Another approach utilizes aleuritic acid as a common starting material.
[14] These multi-step syntheses require careful control of reaction conditions to achieve the
desired isomeric purity, as the other stereoisomers are biologically inactive.

The diagram below outlines a generalized synthetic workflow for Prodlure.
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Generalized Synthesis Workflow for Prodlure

Starting Materials
(e.g., 2-hexenal, aleuritic acid)
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Diene Formation
(e.g., Wittig Reaction)

Step 3: Acetylation

Prodlure
((E,Z)-7,9-Dodecadien-1-yl acetate)

Purification
(e.g., Chromatography)
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Caption: A generalized workflow for the chemical synthesis of Prodlure.
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Experimental Protocols: Electroantennography
(EAG)

Electroantennography (EAG) is a widely used electrophysiological technique to measure the
olfactory response of an insect's antenna to volatile compounds.[15] It is a crucial tool for
screening the biological activity of pheromones and other semiochemicals.

Objective: To measure the electrical response of a male moth's antenna to synthetic Prodlure.
Methodology:

e Antenna Preparation: A male moth is immobilized, and one of its antennae is carefully
excised at the base.[15][16]

o Electrode Placement: The excised antenna is mounted between two electrodes using a
conductive gel. The recording electrode is placed in contact with the distal end of the
antenna, and the reference electrode is in contact with the basal end.[15][16]

o Stimulus Delivery: A purified and continuous stream of air is passed over the antenna. A puff
of air containing a known concentration of Prodlure is injected into this airstream for a short
duration (e.g., 0.5 seconds).

» Signal Recording: The electrodes are connected to an amplifier, which records the change in
electrical potential (the EAG response) generated by the antenna upon stimulation. The
signal is then digitized and recorded by a computer.

o Data Analysis: The amplitude of the EAG response (in millivolts) is measured. Responses to
Prodlure are compared to a negative control (solvent only) and a positive control (a known
standard compound).

The workflow for a typical EAG experiment is depicted below.
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Experimental Workflow for Electroantennography (EAG)
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Caption: A simplified workflow of an electroantennography experiment.

This technical guide provides foundational information on Prodlure for professionals engaged
in chemical ecology, drug development, and advanced pest management. The provided data
and diagrams offer a structured understanding of its chemical properties, biological
significance, synthesis, and methods for its evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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